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Compound of Interest

Compound Name: 2-(Benzyloxy)ethanol

Cat. No.: B1666784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
(Benzyloxy)ethanol, a versatile solvent and key intermediate in various synthetic processes,
including pharmaceutical development. This document outlines the core physicochemical
properties, details the experimental methodologies for their determination, and presents a

relevant synthetic workflow.

Core Physicochemical Data

The boiling and melting points are critical parameters for the safe handling, storage, and
application of 2-(Benzyloxy)ethanol in a laboratory or industrial setting. These properties are

summarized below.

Property Value Conditions

Boiling Point 256 °C @ 760 mmHg[1][2][3][4][5]
Boiling Point 265 °C (lit)[6][71[8]

Melting Point <-75°C -[1][2][8]
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Experimental Protocols for Determination of
Physicochemical Properties

Accurate determination of boiling and melting points is fundamental to verifying the purity and
identity of a substance. The following are detailed standard operating procedures for these
measurements.

Melting Point Determination (Capillary Method)

Given the very low melting point of 2-(Benzyloxy)ethanol (<-75 °C), this procedure would
require specialized low-temperature apparatus (cryostat). The general principle remains the
same as the standard capillary method.

Principle: The capillary method is a standard technique for determining the melting point of a
substance.[1][9] A small, packed sample in a capillary tube is heated at a controlled rate, and
the temperature range from the initial to the final melting point is recorded.[2][6]

Apparatus:

Low-temperature melting point apparatus or a cryostat

Glass capillary tubes (sealed at one end)

Calibrated low-temperature thermometer or temperature probe

Mortar and pestle (for solid samples, not applicable here but part of the general method)
Procedure:

o Sample Preparation: As 2-(Benzyloxy)ethanol is a liquid at room temperature, it must first
be solidified by cooling to a temperature significantly below its expected melting point (e.g.,
using liquid nitrogen or a dry ice/acetone bath).

o Capillary Loading: A small amount of the solidified 2-(Benzyloxy)ethanol is introduced into a
glass capillary tube. The tube is then gently tapped to pack the sample at the bottom.

e Measurement:
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o The loaded capillary tube is placed in the heating block of the low-temperature melting
point apparatus.

o The temperature is slowly increased at a controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.[6]

o The temperature at which the first drop of liquid appears is recorded as the initial melting
point.

o The temperature at which the entire sample becomes a clear liquid is recorded as the final
melting point. The range between these two temperatures is the melting range. For pure
substances, this range is typically narrow.[6][8]

Boiling Point Determination (Distillation Method)

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure.[3] Simple distillation is a common and effective method for determining the
boiling point of a pure liquid.[3][10]

Apparatus:

« Distillation flask

e Condenser

e Receiving flask

o Calibrated thermometer
o Heating mantle or oil bath
 Boiling chips

e Barometer

Procedure:
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o Apparatus Setup: Assemble a simple distillation apparatus. Place a suitable volume of 2-
(Benzyloxy)ethanol (e.g., 5-10 mL) and a few boiling chips into the distillation flask.

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation flask. This ensures the thermometer measures
the temperature of the vapor as it passes into the condenser.

e Heating: Gently heat the distillation flask. The liquid will begin to boil and its vapor will rise.

o Temperature Reading: Observe the temperature on the thermometer. As the vapor
condenses and distillation begins, the temperature will stabilize. This stable temperature is
the boiling point of the liquid.

o Pressure Correction: Record the atmospheric pressure from a barometer. Since boiling point
is pressure-dependent, it is crucial to note the pressure at which the measurement was
taken.

Synthetic Workflow: Synthesis of 2-(Benzyloxy)ethyl
Methacrylate

2-(Benzyloxy)ethanol is a valuable building block in organic synthesis. For instance, it is used
in the preparation of 2-(benzyloxy)ethyl methacrylate, a monomer used in polymer chemistry.
This synthesis is achieved through the esterification of 2-(Benzyloxy)ethanol with
methacryloyl chloride.
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Caption: Experimental workflow for the synthesis of 2-(Benzyloxy)ethyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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